Cas no 941990-61-0 (2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide)

• Product Name: 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide
• CAS No: 941990-61-0
• MF: C₂₂H₂₇ClN₂O₄S
• MW: 450.978783845901
• CID: 5854966
• PubChem ID: 16826812
• Update Time: 2025-08-04

2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• AKOS024634010
• 2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• F2267-0296
• 941990-61-0
• VU0490594-1
• 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(2-methoxyphenethyl)acetamide
• 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide

• Inchi： 1S/C22H27ClN2O4S/c1-29-21-8-3-2-6-17(21)13-14-24-22(26)16-19-7-4-5-15-25(19)30(27,28)20-11-9-18(23)10-12-20/h2-3,6,8-12,19H,4-5,7,13-16H2,1H3,(H,24,26)
• InChI Key： ZWPHAHDREWRAJR-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)CC1CCCCN1S(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 450.1380062g/mol
• Monoisotopic Mass: 450.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide

Recent Advances in the Study of 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS: 941990-61-0)

The compound 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS: 941990-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and piperidinyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 941990-61-0 exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical in modulating cellular signaling pathways. This interaction is believed to underlie its observed effects in preclinical models of neurological and inflammatory disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity.

In addition to its receptor-binding properties, recent pharmacokinetic studies have shed light on the compound's metabolic stability and bioavailability. A study published in the Journal of Medicinal Chemistry (2023) reported that 941990-61-0 demonstrates favorable absorption and distribution profiles in rodent models, with a half-life conducive to once-daily dosing. These findings are particularly encouraging for its development as an oral therapeutic agent.

Another notable advancement is the exploration of 941990-61-0's potential in oncology. In vitro assays have revealed that the compound can inhibit the proliferation of certain cancer cell lines, particularly those with dysregulated kinase activity. Mechanistic studies suggest that this effect may be mediated through the modulation of key signaling pathways such as PI3K/AKT and MAPK. These insights have spurred further investigations into its utility as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of 941990-61-0. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural optimization to enhance selectivity and reduce adverse effects. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling, are being employed to guide these modifications.

In conclusion, the compound 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS: 941990-61-0) represents a promising candidate for further drug development. Its multifaceted pharmacological profile and favorable pharmacokinetic properties make it a valuable subject of ongoing research. Future studies will likely focus on advancing it through the drug development pipeline, with the ultimate goal of translating these findings into clinically viable therapies.